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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)aniline
CAS No.: 31553-11-4
Cat. No.: B3124108
Get Quote
. J

Executive Summary & Chemical Identity

2-(2-Methoxyethyl)aniline is a specialized ortho-substituted aniline intermediate used
primarily in the synthesis of heterocycles (indolines, quinolines) and conformationally
constrained kinase inhibitors.

Critical Identity Warning: A common procurement error involves confusing this ortho-substituted
isomer with its N-substituted isomer. Ensure your procurement team uses the correct CAS
registry number.
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Feature Target Compound Common False Positive
Chemical Name 2-(2-Methoxyethyl)aniline N-(2-Methoxyethyl)aniline
Ether chain on the Ring ) )
Structure Ether chain on the Nitrogen
(Ortho)
CAS Number 31553-11-4 32382-66-4
] ] ] Secondary Amine Building
Primary Use Indoline/Heterocycle Synthesis
Block
Availability Scarce / Custom Synthesis Common / Bulk Commodity

Market Analysis: Suppliers & Pricing

Current market data indicates that 2-(2-Methoxyethyl)aniline (CAS 31553-11-4) is not a
standard catalog item for major commodity vendors (e.g., Sigma-Aldrich, Fisher). It is typically
classified as a "Custom Synthesis" or "Building Block" item with high unit costs.

Verified Suppliers & Estimated Costs

Pricing is estimated based on Q1 2025 market data for research-grade purity (>97%).

. . Estimated ]
Supplier Pack Size . Lead Time Stock Status
Price (USD)
. R Inquire/Low
Matrix Scientific 1lg ~$350.00 1-2 Weeks
Stock
Warehouse
BLD Pharm 1lg Inquire 2-3 Weeks
Transfer
CymitQuimica 250 mg ~$120.00 2-4 Weeks Cross-border
ChemScene Custom Inquire 4-6 Weeks Make-to-Order

Strategic Recommendation: For requirements < 2 grams, direct purchase is recommended
despite the high cost to save FTE time. For requirements > 5 grams, internal or outsourced
synthesis is significantly more cost-effective (See Section 3).
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Technical Decision Matrix: Make vs. Buy

The high commercial price ($350/g) is driven by the low demand volume, not chemical
complexity. The precursor, 2-Nitrophenethyl alcohol, is significantly cheaper.

Direct Purchase

Speed Priorit <2 Grams (Matrix/BLD)
~$350/g
Requirement Analysis Quantity Needed? -
‘ ‘ Cost Priority
>5 Grams G TR In-House Synthesis

2-(2-Nitrophenyl)ethanol 3
(CAS 15121-84-3) Est. Cost: ~$40/g

Click to download full resolution via product page

Figure 1: Decision logic for sourcing 2-(2-Methoxyethyl)aniline based on scale and cost-
efficiency.

Synthesis Protocol (The "Make" Strategy)

If supply is unavailable or cost-prohibitive, the compound can be synthesized in two steps from
2-(2-Nitrophenyl)ethanol (CAS 15121-84-3).

Synthetic Pathway

» O-Methylation: Conversion of the alcohol to a methyl ether.

» Nitro Reduction: Reduction of the nitro group to the aniline.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3124108/docs?utm_src=pdf-body-img#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/product/b3124108/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3124108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

2-(2-Nitrophenyl)ethanol
CAS: 15121-84-3
(~$50/59)

tep 1: Mel, NaH (or Ag20)
THF, 0°C to RT
Yield: ~85-90%

1-(2-Methoxyethyl)-2-nitrobenzene
(Stable Intermediate)

tep 2: H2, Pd/C (10%)
MeOH, RT, 4h
Yield: ~95%

2-(2-Methoxyethyl)aniline
CAS: 31553-11-4
(Target)

Click to download full resolution via product page

Figure 2: Two-step synthetic route from commercially available nitro-alcohol precursor.

Step-by-Step Methodology
Step 1: O-Methylation

Objective: Selectively methylate the alcohol without affecting the nitro group.

» Reagents: 2-(2-Nitrophenyl)ethanol (1.0 eq), Methyl lodide (Mel, 1.5 eq), Sodium Hydride
(NaH, 60% dispersion, 1.2 eq), Anhydrous THF.

e Protocol:
o Suspend NaH in anhydrous THF under Argon at 0°C.
o Add 2-(2-Nitrophenyl)ethanol dropwise. Stir for 30 min (evolution of H2 gas).

o Add Mel dropwise. Allow to warm to Room Temperature (RT) and stir for 4-6 hours.
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o Quench: Carefully add water/ice. Extract with Ethyl Acetate.
o Purification: Silica gel chromatography (Hexanes/EtOAc).

o Safety Note: Mel is a carcinogen; handle in a fume hood. NaH reacts violently with water.

Step 2: Nitro Reduction

Objective: Reduce the nitro group to the primary amine.

o Reagents: 1-(2-Methoxyethyl)-2-nitrobenzene, 10% Pd/C (catalytic), Hydrogen gas (balloon
pressure) or Ammonium Formate (transfer hydrogenation), Methanol.

e Protocol:

[¢]

Dissolve the intermediate in Methanol.
o Add 10% Pd/C (approx 10 wt% of substrate).
o Purge flask with Nitrogen, then introduce Hydrogen (balloon).

o Stir vigorously at RT for 4-12 hours. Monitor by TLC (Nitro compounds are often yellow;
Anilines are often fluorescent/UV active).

o Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate.

o Yield: Typically quantitative. Product is an oil that may darken on storage (oxidation). Store
under inert gas.

Applications in Drug Discovery
This aniline is a strategic scaffold for creating Indoline derivatives via intramolecular cyclization.

e Mechanism: The ortho-methoxyethyl group can act as a leaving group precursor (after
demethylation/activation) or participate in oxidative cyclization to form dihydroindoles.

» Kinase Inhibitors: Ortho-substitution forces the aniline ring out of planarity, potentially
improving selectivity in ATP-binding pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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